Cas no 2228783-43-3 (1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol
• CAS No: 2228783-43-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6085155
• PubChem ID: 165616337
• Update Time: 2025-08-03

1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol
• α-Ethenyl-3-ethoxy-2-methoxybenzenemethanol
• 2228783-43-3
• EN300-1820814

• Inchi： 1S/C12H16O3/c1-4-10(13)9-7-6-8-11(15-5-2)12(9)14-3/h4,6-8,10,13H,1,5H2,2-3H3
• InChI Key： UAJKVPKQTCJHKY-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC=CC(OCC)=C1OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 324.7±42.0 °C(Predicted)
• pka: 13.42±0.20(Predicted)

Additional information on 1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol

Comprehensive Overview of 1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol (CAS No. 2228783-43-3)

1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol (CAS No. 2228783-43-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of phenylpropanoids, which are known for their diverse biological activities and industrial uses. The presence of both ethoxy and methoxy functional groups in its structure makes it a versatile intermediate in organic synthesis.

In the context of current research trends, 1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol has been explored for its potential role in the development of flavor and fragrance compounds. With consumers increasingly seeking natural and sustainable alternatives, this compound's structural similarity to naturally occurring aromatic molecules positions it as a candidate for synthetic applications in perfumery and food additives. Researchers are particularly interested in its olfactory properties, which may mimic those of plant-derived compounds like eugenol or vanillin.

The compound's CAS No. 2228783-43-3 serves as a critical identifier in chemical databases and regulatory documentation. This unique identifier ensures precise communication among researchers, manufacturers, and regulatory bodies. In the era of big data and AI-driven drug discovery, accurate CAS numbers like 2228783-43-3 facilitate machine learning algorithms in predicting chemical properties and potential applications, making this compound relevant in cutting-edge computational chemistry research.

From a synthetic chemistry perspective, the allylic alcohol moiety in 1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol offers interesting reactivity patterns. This feature makes the compound valuable for cascade reactions and tandem transformations, which are currently hot topics in green chemistry research. The compound's structure allows for various functional group interconversions, making it a potential building block for more complex molecules in pharmaceutical intermediates or material science applications.

In analytical chemistry, the characterization of 1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol presents interesting challenges and opportunities. Modern techniques like high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming its structure and purity. These analytical methods align with current industry demands for quality control and traceability in chemical manufacturing, particularly in sectors requiring high-purity intermediates.

The stability and storage requirements of CAS No. 2228783-43-3 are frequently searched topics among laboratory professionals. Proper handling of this compound involves considerations of its photosensitivity and potential for oxidation, which are common concerns for similar phenolic derivatives. These practical aspects make the compound relevant in discussions about chemical storage best practices and laboratory safety protocols.

In the context of intellectual property, 1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol has appeared in several patent applications, particularly in areas related to specialty chemicals and process chemistry. The compound's structural features make it attractive for patent landscaping exercises, where researchers analyze chemical space for novel, patentable entities. This aspect connects to current trends in innovation management and R&D strategy in the chemical industry.

Environmental considerations surrounding CAS No. 2228783-43-3 are increasingly important in today's regulatory landscape. While not classified as hazardous, its biodegradability and ecotoxicity profile are subjects of interest for companies implementing green chemistry principles. These concerns align with growing consumer and regulatory pressure for environmentally friendly chemicals and sustainable manufacturing processes.

The market dynamics for 1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol reflect broader trends in the fine chemicals sector. With increasing demand for custom synthesis and contract manufacturing services, this compound represents the type of specialty intermediate that chemical suppliers are adding to their portfolios. Its niche applications make it relevant to discussions about chemical supply chains and strategic sourcing in the specialty chemicals market.

Looking forward, research into 1-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-ol may benefit from advances in continuous flow chemistry and catalytic processes. These modern synthetic approaches could improve the efficiency of its production and expand its potential applications. Such developments would position this compound at the intersection of traditional organic chemistry and innovative process intensification technologies, making it a subject of ongoing scientific and industrial interest.